Cas no 2060008-85-5 (3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2060008-85-5
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• MDL: MFCD30477157
• CID: 4635430
• PubChem ID: 125425446
• Update Time: 2025-11-05

3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-[1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]cyclopropyl]-
• 3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]-1,2-oxazole-4-carboxylic acid
• 3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid

• MDL： MFCD30477157
• Inchi： 1S/C13H18N2O5/c1-12(2,3)20-11(18)14-7-13(4-5-13)9-8(10(16)17)6-19-15-9/h6H,4-5,7H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： BKQLPZLEXLECHC-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(C2(CNC(OC(C)(C)C)=O)CC2)=N1

Additional information on 3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid

Professional Introduction to 3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic Acid (CAS No. 2060008-85-5)

3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid, with the CAS number 2060008-85-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a cyclopropyl ring, a feature that is known to enhance metabolic stability and binding affinity in drug-like molecules.

The presence of the (tert-butoxy)carbonylamino group in the molecular structure suggests a protective role for the amino functionality, a common strategy in peptide mimetics and drug development. This protective group not only shields the amine from unwanted reactions but also facilitates controlled release in biological systems, making it an attractive feature for medicinal chemists. The oxazole ring itself is a heterocyclic component that contributes to the molecule's overall conformational flexibility and reactivity, which can be exploited in designing novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies indicate that derivatives of this compound exhibit promising interactions with enzymes and receptors involved in inflammatory pathways, making them candidates for further investigation as potential therapeutic agents. The cyclopropyl moiety, in particular, has been shown to improve oral bioavailability and reduce metabolic degradation, which are critical factors for drug efficacy.

In the realm of synthetic organic chemistry, 3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid represents an intriguing challenge due to its complex architecture. The synthesis of this compound requires a multi-step approach that involves careful regioselective functionalization of the cyclopropyl ring and the oxazole core. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired framework efficiently. The introduction of the (tert-butoxy)carbonylamino group necessitates precise control over reaction conditions to avoid side products and ensure high yield.

The pharmaceutical industry has shown keen interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to possess antimicrobial, antiviral, and anti-inflammatory properties. The structural features of 3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid align well with these desirable characteristics, prompting researchers to explore its potential as a lead compound for drug discovery programs. Preclinical studies are currently underway to evaluate its efficacy and safety profile in various disease models.

The versatility of this compound also extends to its utility as an intermediate in the synthesis of more complex molecules. Its reactive sites can be selectively modified to introduce additional functional groups or linkages, allowing for the creation of libraries of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns where rapid access to structurally diverse compounds is essential for identifying novel bioactive entities.

The development of new synthetic methodologies has been instrumental in advancing the study of this compound. Recent innovations in catalytic systems have enabled more efficient and sustainable routes to oxazole derivatives, reducing reliance on hazardous reagents and minimizing waste generation. Such green chemistry approaches are increasingly important in modern drug development as they align with global efforts to promote environmental sustainability.

Electrochemical methods have also emerged as a powerful tool for constructing complex organic molecules like 3-1-({(tert-butoxy)carbonylamino}methyl)cyclopropyl-1,2-oxazole-4-carboxylic acid. These techniques offer precise control over reaction outcomes and can be performed under mild conditions, thereby preserving sensitive functional groups intact. The integration of electrochemical synthesis with traditional organic methods provides chemists with a broader toolkit for tackling challenging synthetic problems.

The future prospects for this compound are promising, with ongoing research focused on optimizing its synthesis and exploring new applications. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to the discovery of novel therapeutic agents based on oxazole chemistry. As our understanding of biological systems continues to grow, compounds like 3-1-((tert-butoxy)carbonylaminomethyl)cyclopropyl)-1,2-oxazole-4-carboxylic acid will continue to play a pivotal role in shaping the future of medicine.